Cas no 1344948-80-6 ((1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
- 1344948-80-6
- EN300-1833218
- AKOS017357736
-
- Inchi: 1S/C8H14N2O/c1-5-8(7(3)11)6(2)10(4)9-5/h7,11H,1-4H3/t7-/m1/s1
- InChI Key: QLXNNOQOYZJECH-SSDOTTSWSA-N
- SMILES: O[C@H](C)C1C(C)=NN(C)C=1C
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38Ų
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833218-1g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-5g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 5g |
$3645.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-10g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 10g |
$5405.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-0.05g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-0.1g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-0.25g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-0.5g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-1.0g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-1833218-2.5g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1833218-5.0g |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol |
1344948-80-6 | 5g |
$3645.0 | 2023-06-02 |
(1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
Chemical Profile of (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1344948-80-6)
The compound (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol, identified by its CAS number 1344948-80-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This chiral alcohol derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of a trimethylpyrazole moiety in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those featuring pyrazole derivatives. Pyrazole scaffolds are known for their versatility and biological activity, often serving as key components in drugs targeting various diseases. The specific configuration of the stereocenter at the (1R) position in this compound is crucial, as it influences the compound's interaction with biological targets and its overall pharmacokinetic profile.
The compound's structure, combining an aliphatic alcohol group with a rigid pyrazole ring system, suggests potential applications in drug design where both solubility and binding affinity are critical. The trimethyl substitution on the pyrazole ring enhances its stability and reactivity, making it an attractive candidate for further chemical modifications. These modifications can be tailored to optimize pharmacological properties such as potency, selectivity, and metabolic stability.
Current research in medicinal chemistry increasingly emphasizes the importance of chirality in drug development. Enantiopure compounds often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. The synthesis of enantiomerically pure forms of (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol is a testament to the advancements in synthetic methodologies that now allow for precise control over stereochemical outcomes. This precision is essential for developing drugs that interact selectively with biological receptors.
The pyrazole moiety in this compound has been extensively studied for its role in various biological pathways. For instance, it has shown promise in inhibiting enzymes involved in inflammation and pain signaling. Recent studies have demonstrated that derivatives of pyrazole can modulate inflammatory cytokine production, making them potential candidates for treating chronic inflammatory disorders. The alcohol functional group at the other end of the molecule provides a site for further derivatization, allowing chemists to explore a wide range of pharmacophores.
In vitro studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. Initial assays suggest that it may exert its effects by binding to specific proteins or enzymes, thereby altering cellular signaling pathways. The exact binding mode and affinity are subjects of ongoing investigation but preliminary data indicate strong potential for further development into therapeutic agents.
The synthesis of (1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex molecular architectures. Key steps include the formation of the pyrazole ring followed by stereoselective functionalization at the chiral center. Advances in catalytic methods have enabled more efficient and sustainable routes to such compounds, aligning with global efforts to green chemistry principles.
As interest in targeted therapies grows, compounds like this one are being evaluated for their potential in personalized medicine. By understanding how individual patients metabolize and respond to such molecules, clinicians can tailor treatments to maximize efficacy while minimizing adverse effects. The structural features of this compound make it an excellent candidate for exploring these personalized approaches.
Future research directions may include exploring analogs of this compound with modified substituents on the pyrazole ring or varying the length and nature of the aliphatic chain attached to the stereocenter. Such modifications could lead to new generations of drugs with enhanced properties or novel mechanisms of action. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these chemical discoveries into tangible medical benefits.
1344948-80-6 ((1R)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)